Cas no 111244-96-3 (Bethanechol)

• Product Name: Bethanechol
• CAS No: 111244-96-3
• MF: C₇H₁₇N₂O₂
• MW: 161.222081899643
• CID: 129185
• Update Time: 2023-08-02

Bethanechol Chemical and Physical Properties

Names and Identifiers

• 1-Propanaminium,2-[(aminocarbonyl)oxy]-N,N,N-trimethyl-, (2S)-
• bethanechol
• 1-Propanaminium, 2-[(aminocarbonyl)oxy]-N,N,N-trimethyl-, (S)-
• Amidopropyldimethylbetaine
• Carbamyl-beta-methylcholine
• Carbamoyl-beta-methylcholine
• (2-Hydroxypropyl)trimethylammonium carbamate
• 2-carbamoyloxypropyl-trimethylazanium
• 2-((Aminocarbonyl)oxy)-N,N,N-trimethyl-1-propanaminium
• Ammonium, (2-hydroxypropyl)trimethyl-, carbamate (ester)
• 2-(carbamoyloxy)-N,N,N-trimethylpropan-1-aminium
• Bethanecol
• 2-carbamoyloxypropyl(trimethyl)azanium;chloride
• C7H17N2O2
• Bethanechol parent
• Spectrum
• Bethanechol

• Inchi： 1S/C7H16N2O2/c1-6(11-7(8)10)5-9(2,3)4/h6H,5H2,1-4H3,(H-,8,10)/p+1
• InChI Key： NZUPCNDJBJXXRF-UHFFFAOYSA-O
• SMILES： O(C(N)=O)C(C)C[N+](C)(C)C
• BRN： 1773706

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 140
• Topological Polar Surface Area: 52.3